4-Isothiocyanatophenyl 4-hexylbenzoate

• CAS No.: 61592-85-6
• Molecular Formula: C20H21NO2S
• Molecular Weight: 339.5 g/mol
• IUPAC Name: (4-isothiocyanatophenyl) 4-hexylbenzoate
• InChI: InChI=1S/C20H21NO2S/c1-2-3-4-5-6-16-7-9-17(10-8-16)20(22)23-19-13-11-18(12-14-19)21-15-24/h7-14H,2-6H2,1H3
• InChI Key: ZSLGDEKMZRBHFI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)N=C=S

Description

4-Isothiocyanatophenyl 4-hexylbenzoate is a liquid crystalline compound characterized by a phenyl ring substituted with an isothiocyanate (–N=C=S) group at the para position, esterified to a 4-hexylbenzoate moiety. This structure combines a polar isothiocyanate group, known for its strong dipole moment and reactivity, with a flexible hexyl chain that promotes mesophase formation. The compound exhibits smectic and nematic phases, making it relevant for applications in optoelectronics and display technologies . Its synthesis typically involves coupling 4-isothiocyanatophenol with 4-hexylbenzoyl chloride under basic conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-isothiocyanatophenyl 4-hexylbenzoate typically involves the reaction of 4-aminophenyl 4-hexylbenzoate with thiophosgene or other isothiocyanate-generating reagents. One common method includes the reaction of the amine with carbon disulfide and a base, followed by treatment with an electrophilic reagent such as tosyl chloride . The reaction conditions often require an inert atmosphere, such as nitrogen, and mild temperatures to ensure high yields and purity .

Industrial Production Methods

Industrial production of isothiocyanates, including 4-isothiocyanatophenyl 4-hexylbenzoate, often involves scalable methods that prioritize safety and cost-effectiveness. Methods such as the use of phenyl chlorothionoformate with primary amines have been developed to minimize toxicity and improve yield . These methods are designed to be efficient and environmentally friendly, making them suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

4-Isothiocyanatophenyl 4-hexylbenzoate undergoes various chemical reactions, including:

Substitution Reactions: The isothiocyanate group can participate in nucleophilic substitution reactions, forming thiourea derivatives.

Addition Reactions: The compound can react with nucleophiles, such as amines, to form thiourea derivatives.

Oxidation and Reduction: While less common, the phenyl ring and hexylbenzoate moiety can undergo oxidation and reduction under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include bases like triethylamine, electrophiles such as tosyl chloride, and nucleophiles like amines. The reactions are typically carried out under mild conditions, often requiring an inert atmosphere to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include thiourea derivatives, which are of interest due to their potential biological activities and applications in materials science .

Scientific Research Applications

4-Isothiocyanatophenyl 4-hexylbenzoate has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound’s isothiocyanate group is known for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing into its potential therapeutic applications, particularly in drug development.

Industry: It is used in the production of liquid crystals and other advanced materials due to its unique structural properties

Mechanism of Action

The mechanism of action of 4-isothiocyanatophenyl 4-hexylbenzoate involves its isothiocyanate group, which can react with nucleophiles such as proteins and DNA. This reactivity is the basis for its potential biological activities, including antimicrobial and anticancer effects. The compound can form covalent bonds with nucleophilic sites in biomolecules, leading to the inhibition of key biological processes .

Comparison with Similar Compounds

4-Cyanophenyl vs. 4-Isothiocyanatophenyl Benzoates

• Polarity and Dipole Moments: The isothiocyanate group (–N=C=S) in 4-isothiocyanatophenyl derivatives exhibits a higher dipole moment (~4.5 D) compared to the cyano group (–C≡N, ~3.5 D). This enhances intermolecular dipole-dipole interactions, stabilizing smectic phases at higher temperatures .
• Phase Behavior: 4-Cyanophenyl 4-hexylbenzoate (CAS 50793-85-6) shows a nematic-isotropic transition at 423.2 K (ΔS = 55.15 J/mol·K), whereas 4-isothiocyanatophenyl analogs exhibit broader mesophase ranges. For example, 4-isothiocyanatophenyl 4-trans-4-octylcyclohexylbenzoate transitions from nematic to isotropic at 431.7 K (ΔS = 99.51 J/mol·K) .

Nitro and Methoxy Substituted Derivatives

• Thermal Stability : Laterally substituted nitro groups (e.g., 4-nitrobenzyloxycarbonyl derivatives) reduce mesophase stability due to steric hindrance, whereas methoxy (–OCH₃) substitutions enhance π-π stacking, as seen in 4-methoxyphenyl isothiocyanate derivatives .

Ester Linkage Modifications

Oxygen vs. Sulfur Linkages

• Optical Anisotropy : Replacing the ester oxygen with sulfur (thioester) increases birefringence (Δn) by ~15% due to sulfur’s higher polarizability. For example, 4-isothiocyanatophenyl 4-butylsulfanylbenzoate shows Δn = 0.25 compared to 0.21 for the oxygen-linked analog .
• Phase Transitions : Thioester derivatives exhibit lower melting points (e.g., 312.1 K for 4-isothiocyanatophenyl 4-hexylbicyclo[2.2.2]octane-1-carboxylate) but broader nematic ranges compared to oxygen-linked esters .

Terminal Chain Variations

Hexyl vs. Cyclohexyl Chains

• Layer Packing : Linear hexyl chains promote interdigitated smectic layering, while cyclohexyl groups (e.g., in nTPCHB compounds) induce tilted molecular arrangements due to steric bulk, reducing layer spacing by ~2 Å .
• Phase Stability: Cyclohexyl-terminated analogs (e.g., 4-isothiocyanatophenyl 4-trans-4-nonylcyclohexylbenzoate) exhibit higher clearing temperatures (484.2 K) than hexyl-terminated derivatives (431.7 K) .

Bicyclic and Rigid Chains

• Rigidity Effects : Bicyclo[2.2.2]octane-terminated derivatives (e.g., 4-isothiocyanatophenyl 4-hexylbicyclo[2.2.2]octane-1-carboxylate) show suppressed nematic phases (ΔS = 59.13 J/mol·K) compared to flexible hexyl chains (ΔS = 99.51 J/mol·K) due to restricted molecular motion .

Key Data Tables

Table 1: Phase Transition Comparison of Selected Derivatives

Compound	Smectic-Nematic (K)	Nematic-Isotropic (K)	ΔS (J/mol·K)	Source
4-Isothiocyanatophenyl 4-hexylbenzoate	409.7	431.7	99.51
4-Cyanophenyl 4-hexylbenzoate	400.9	423.2	55.15
nTPCHB (n=8, cyclohexyl)	403.4	431.7	98.12

Table 2: Substituent Effects on Mesophase Behavior

Substituent	Dipole Moment (D)	Birefringence (Δn)	Mesophase Range (K)
–N=C=S (isothiocyanate)	4.5	0.25	312–484
–C≡N (cyano)	3.5	0.21	300–423
–OCH₃ (methoxy)	1.3	0.18	290–385